Cas no 197362-75-7 (Phenol,2-fluoro-4-(1-methylethyl)-)

Phenol,2-fluoro-4-(1-methylethyl)- structure
197362-75-7 structure
Product Name:Phenol,2-fluoro-4-(1-methylethyl)-
CAS No:197362-75-7
MF:C9H11FO
MW:154.181446313858
CID:117117
PubChem ID:20755068
Update Time:2025-04-18

Phenol,2-fluoro-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol,2-fluoro-4-(1-methylethyl)-
    • 2-fluoro-4-propan-2-ylphenol
    • Phenol, 2-fluoro-4-(1-methylethyl)- (9CI)
    • AKOS017515881
    • MB22546
    • 2-FLUORO-4-ISOPROPYLPHENOL
    • AJYBHMQEIBOMHW-UHFFFAOYSA-N
    • 197362-75-7
    • GS2643
    • SCHEMBL3037335
    • Inchi: 1S/C9H11FO/c1-6(2)7-3-4-9(11)8(10)5-7/h3-6,11H,1-2H3
    • InChI Key: AJYBHMQEIBOMHW-UHFFFAOYSA-N
    • SMILES: FC1=C(C=CC(=C1)C(C)C)O

Computed Properties

  • Exact Mass: 154.07943
  • Monoisotopic Mass: 154.079393132g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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